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Compound of Interest

Compound Name:
MCA-AVLQSGFR-Lys(Dnp)-Lys-

NH2

Cat. No.: B15552088 Get Quote

Proper handling and disposal of the fluorescent peptide substrate MCA-AVLQSGFR-Lys(Dnp)-
Lys-NH2 are critical for maintaining laboratory safety, ensuring regulatory compliance, and

protecting the environment. Due to the presence of a dinitrophenyl (Dnp) group, this compound

must be treated as potentially hazardous chemical waste.[1][2] Dinitrophenyl compounds are

known to be acutely toxic and can be flammable or explosive under certain conditions,

particularly when dry.[2][3]

This guide provides a comprehensive operational and disposal plan for researchers, scientists,

and drug development professionals. Always consult your institution's Environmental Health

and Safety (EHS) department for local regulations that may supersede the guidance provided

here.[1]

Hazard Identification and Data Summary
While a complete hazard profile for this specific peptide is not widely published, a risk

assessment can be conducted based on its constituent parts: the peptide backbone, the 7-

methoxycoumarin (Mca) fluorophore, and the 2,4-dinitrophenyl (Dnp) quencher. The primary

hazard is associated with the Dnp moiety.
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Property/Hazard Description Source(s)

Chemical Name
MCA-AVLQSGFR-Lys(Dnp)-

Lys-NH2
[4]

Molecular Formula C₆₉H₉₉N₁₉O₂₀ [5]

Molecular Weight 1514.7 g/mol [5]

Primary Hazard

Acutely Toxic. The

dinitrophenyl (Dnp) group is a

known toxicant.[2][3]

[2][3]

Physical Hazard

May be flammable. Dnp

compounds can be explosive

when dry, heated, or subjected

to shock or friction.[2][3]

Handle as a potentially

flammable solid.

[2][3]

Health Hazards

Avoid inhalation, ingestion, and

contact with skin and eyes.[4]

May cause skin and eye

irritation. Long-term exposure

to Dnp compounds may lead

to systemic health issues.[2][3]

[2][3][4]

Handling

Use in a chemical fume hood.

[4] Avoid creating dust and

aerosols.[4]

[4]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents.[4]
[4]

Decomposition
May emit toxic fumes during

combustion.[4]
[4]

Personal Protective Equipment (PPE)
When handling MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2 in either solid or solution form, the

following PPE is mandatory:
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Eye Protection: Chemical safety goggles.[2]

Hand Protection: Chemical-resistant nitrile gloves. Double-gloving is recommended when

handling the pure compound or concentrated solutions.[3]

Body Protection: A lab coat and closed-toe shoes are required.[2]

Respiratory Protection: All handling of the solid compound should be performed in a certified

chemical fume hood to prevent inhalation.[4]

Disposal Protocol
Disposal of this compound must be managed through your institution's hazardous waste

program. Do not dispose of this chemical down the drain or in the regular trash.[1][2]

Step 1: Waste Segregation
Segregate waste containing MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2 from all other waste

streams to prevent accidental mixing with incompatible materials.[2][6] Three primary waste

streams should be considered:

Solid Chemical Waste:

Unused or expired pure peptide.[1]

Contaminated consumables such as gloves, pipette tips, weighing paper, and bench

paper.[1][6]

Liquid Chemical Waste:

Solutions containing the peptide, regardless of concentration or solvent (e.g., DMSO,

ACN/H₂O).[1]

Solvents used to rinse contaminated glassware.

Sharps Waste:

Needles or other contaminated sharps.[1]
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Step 2: Waste Collection and Containerization
Solid Waste: Collect in a dedicated, puncture-resistant container with a liner and a secure lid.

[1][3]

Liquid Waste: Collect in a designated, leak-proof hazardous waste container compatible with

the solvent used (e.g., glass for organic solvents, polyethylene for aqueous solutions).[1]

Never pour different solvent mixtures into the same waste container without consulting your

EHS office.

Sharps Waste: Dispose of all contaminated sharps directly into an approved sharps

container.[1]

Step 3: Labeling
All waste containers must be clearly and accurately labeled as soon as waste is added.[6] The

label must include:

The words "Hazardous Waste".

The full chemical name: "MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2".[1]

The solvent and approximate concentration (for liquid waste).

Associated hazards (e.g., "Toxic", "Caution: Chemical Waste").[6]

The date accumulation started.

Step 4: Storage and Final Disposal
Store sealed waste containers in a designated, well-ventilated satellite accumulation area.[2]

[6]

Ensure containers are stored away from heat sources and incompatible materials.[2]

Contact your institution's EHS department to arrange for the pickup and final disposal by a

licensed hazardous waste contractor.[1][2]
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Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of MCA-
AVLQSGFR-Lys(Dnp)-Lys-NH2 and its associated waste.
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Caption: Disposal decision workflow for MCA-AVLQSGFR-Lys(Dnp)-Lys-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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